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Compound of Interest

Compound Name: 6-lodonicotinic acid

Cat. No.: B176809

Disclaimer: This document is a technical guide compiled from safety data for structurally related
compounds and general laboratory safety principles. A specific, comprehensive Safety Data
Sheet (SDS) for 6-lodonicotinic acid (CAS: 13054-02-9) was not available at the time of
writing. The information herein should be used as a guideline and supplemented with a
substance-specific risk assessment before handling.

This guide is intended for researchers, scientists, and professionals in drug development who
may handle 6-lodonicotinic acid. It provides an overview of potential hazards, recommended
handling procedures, and emergency protocols based on data from analogous chemical
structures.

Hazard Identification and Classification

While a specific GHS classification for 6-lodonicotinic acid is not readily available, data from
analogous compounds such as 5-lodonicotinic acid, 6-Aminonicotinic acid, and other nicotinic
acid derivatives suggest that it should be handled as a hazardous substance.[1][2] The primary
anticipated hazards include:

 Skin Irritation: Likely to cause skin irritation upon contact.[1]
» Serious Eye Irritation: Poses a risk of serious eye irritation or damage.[1]

o Respiratory Tract Irritation: May cause irritation to the respiratory system if inhaled as dust.

[2][3]
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e Acute Oral Toxicity: May be harmful if swallowed.[1]

Based on these potential hazards, the following GHS classifications are recommended as a

precautionary measure:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

Tract Irritation)

irritation

Physical and Chemical Properties

Limited specific data for 6-lodonicotinic acid is available. The following table includes known

properties and estimates based on related compounds.

Property Value Reference
Molecular Formula C6H4INO2 [4]
Molecular Weight 249.01 g/mol [4]
Appearance Solid (form may vary) General
Melting Point Data not available

Boiling Point Data not available

Solubility Likely soluble in water [5]

Exposure Controls and Personal Protection

To minimize exposure, a comprehensive control strategy combining engineering controls,

administrative controls, and personal protective equipment (PPE) is essential.
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3.1. Engineering Controls

» Ventilation: Handle 6-lodonicotinic acid in a well-ventilated area.[6] A certified chemical

fume hood is required for any procedures that may generate dust or aerosols.[1]

o Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible

and in close proximity to the workstation.[5][6]

3.2. Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.

PPE Type

Specifications

Eye/Face Protection

Chemical safety goggles or glasses are
mandatory. A face shield should be worn if there

is a splash hazard.[7]

Hand Protection

Chemically resistant gloves (e.g., nitrile) must
be worn. Inspect gloves for integrity before each

use and dispose of them properly after handling.

[1]

Skin and Body Protection

A laboratory coat is required. For larger
quantities or tasks with a higher risk of
exposure, a chemical-resistant apron or full-

body suit may be necessary.[1]

Respiratory Protection

If dust generation is unavoidable and
engineering controls are insufficient, a NIOSH-
approved particulate respirator (e.g., N95)
should be used.[1]
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Will the task generate dust or aerosols?
Yes
Are engineering controls (fume hood) adequate?
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Figure 1: PPE Selection Workflow
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Handling and Storage

4.1. Safe Handling Practices

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.[3]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.

Handle in accordance with good industrial hygiene and safety practices.[1]

Keep away from incompatible materials such as strong oxidizing and reducing agents.[5]
4.2. Storage Conditions
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

e Some related compounds are light-sensitive; therefore, storage in a dark place is
recommended as a precaution.[1]

First-Aid Measures

In the event of exposure, follow these first-aid protocols and seek immediate medical attention.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1]

Accidental Release Measures

6.1. Personal Precautions

o Evacuate personnel from the area.

o Wear appropriate personal protective equipment as outlined in Section 3.2.[6]
e Avoid breathing dust and prevent contact with skin and eyes.[1]

6.2. Environmental Precautions

e Prevent the product from entering drains, sewers, or waterways.

6.3. Methods for Cleaning Up
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o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[1]

e Clean the spill area thoroughly with soap and water.

» For large spills, contain the material and contact environmental health and safety personnel.
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Figure 2: Spill Response Protocol
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

e Specific Hazards: Combustion may produce toxic fumes, including nitrogen oxides (NOXx),

carbon monoxide (CO), carbon dioxide (CO2), and hydrogen iodide.[5]

¢ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Toxicological Information

No specific toxicological data for 6-lodonicotinic acid is available. The information below is

based on the GHS classifications of similar compounds.

Toxicity Endpoint

Anticipated Effect

Acute Oral Toxicity

Harmful if swallowed.[1]

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Respiratory Sensitization

No data available, but should be considered a

potential respiratory irritant.[3]

Germ Cell Mutagenicity

No data available.

Carcinogenicity

Not classified as a carcinogen by IARC, NTP, or
OSHA (based on related compounds).[1]

Reproductive Toxicity

No data available.

STOT-Single Exposure

May cause respiratory irritation.[3]

STOT-Repeated Exposure

No data available.

Disposal Considerations
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» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Chemical waste should be handled by a licensed disposal company.[1] Do not allow the
material to enter the sewer system.

Experimental Protocols
Protocol 1: General Weighing and Solution Preparation

o Preparation: Before handling, ensure the work area within the chemical fume hood is clean
and uncluttered. Assemble all necessary equipment (spatula, weigh boat, glassware,
solvent).

« PPE: Don appropriate PPE, including a lab coat, nitrile gloves, and safety goggles.

» Weighing: Tare an analytical balance with a clean weigh boat. Carefully transfer the desired
amount of 6-lodonicotinic acid to the weigh boat using a clean spatula, minimizing any dust
generation.

o Transfer: Carefully add the weighed solid to the destination flask. Use a funnel if necessary.

e Dissolution: Add the desired solvent to the flask in the fume hood. Swirl or stir gently to
dissolve.

o Cleanup: Clean the spatula and any contaminated surfaces. Dispose of the weigh boat and
any other contaminated disposable materials in the designated solid chemical waste
container.

+ Handwashing: After completing the task and removing PPE, wash hands thoroughly with
soap and water.

Protocol 2: Handling a Stock Solution
e Preparation: Work within a chemical fume hood.

o PPE: Wear a lab coat, nitrile gloves, and safety goggles.
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» Aliquoting: Use a calibrated micropipette with a fresh tip or a glass pipette to transfer the
desired volume of the solution.

» Spill Management: Keep absorbent pads nearby in case of a small spill. If a spill occurs,
immediately absorb the liquid, decontaminate the area, and dispose of the waste in the
appropriate chemical waste container.

o Storage: Ensure the stock solution container is properly sealed and stored according to the
guidelines in Section 4.2.

o Cleanup: Dispose of used pipette tips in the designated waste container. Wash hands after
the procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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